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Compound of Interest

Compound Name: 1-Methyl-4-piperidone

Cat. No.: B142233 Get Quote

This document provides essential safety and logistical information for the proper disposal of 1-
Methyl-4-piperidone, tailored for researchers, scientists, and drug development professionals.

The following procedures are compiled from safety data sheets to ensure safe handling and

compliance with regulations.

I. Immediate Safety and Hazard Identification
1-Methyl-4-piperidone is classified as a hazardous substance. Understanding its primary

hazards is critical before handling or disposal.

Primary Hazards:

Flammable Liquid: It is a Category 3 flammable liquid and vapor.[1][2] Keep away from heat,

sparks, open flames, and hot surfaces.[1][3] Vapors may form explosive mixtures with air and

can travel to an ignition source and flash back.[1]

Corrosive: May cause severe skin burns and eye damage.[4]

Harmful if Swallowed or Inhaled: May cause irritation.[4]

Personal Protective Equipment (PPE): Before handling 1-Methyl-4-piperidone, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).[5]
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Eye Protection: Tightly-sealing safety goggles and a face shield.[3][5]

Lab Coat/Protective Clothing: A standard laboratory coat is required. For larger quantities or

spills, fire/flame resistant and impervious clothing should be used.[2][3][5]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood. If ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved

respirator is necessary.[1][5][6]

II. Quantitative Data Summary
While specific experimental data for disposal is not applicable, the following table summarizes

key hazard classifications and identification numbers for 1-Methyl-4-piperidone.

Property Value

CAS Number 1445-73-4

EC Number 215-895-5

UN Number UN2924

Hazard Class 3 (Flammable Liquid)

Subsidiary Hazard Class 8 (Corrosive)

Packing Group III

GHS Hazard Statement H226: Flammable liquid and vapor

III. Step-by-Step Disposal Procedure
The disposal of 1-Methyl-4-piperidone must be handled by a licensed disposal company or at

an approved waste disposal plant.[1]

Step 1: Waste Collection and Storage

Segregate Waste: Do not mix 1-Methyl-4-piperidone waste with other chemicals unless

instructed to do so by your institution's environmental health and safety (EHS) office.

Relatively unreactive organic reagents should be collected in a designated container.[7]
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Use Appropriate Containers: Collect waste in a suitable, properly labeled, and tightly closed

container.[1][2] The container should be stored in a cool, dry, and well-ventilated area

designated for flammable liquids.[1][2]

Labeling: Clearly label the waste container as "Hazardous Waste: 1-Methyl-4-piperidone,"

including the associated hazard symbols (flammable, corrosive).

Step 2: Handling and Transportation

Prevent Ignition Sources: Use non-sparking tools and explosion-proof equipment when

handling the waste.[1][3] Take precautionary measures against static discharge by grounding

and bonding containers and receiving equipment.[1][3]

Safe Transport: When moving the waste container, ensure it is securely closed and handled

with care to prevent spillage.

Step 3: Final Disposal

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal company. Inform them of the chemical's identity and associated

hazards.

Recommended Disposal Method: The preferred method of disposal is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Regulatory Compliance: All disposal activities must be in accordance with federal, state, and

local regulations.[3][6]

IV. Accidental Release Measures
In the event of a spill, follow these procedures:

Immediate Action:

Remove all sources of ignition.[1][2]

Evacuate personnel from the immediate area.
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Ensure adequate ventilation.

Containment:

For small spills, absorb with an inert material such as vermiculite or dry sand.[5]

Prevent the spill from entering drains or waterways.[2]

Clean-up and Disposal:

Wearing appropriate PPE, carefully collect the absorbed material and place it into a

suitable, closed container for disposal as hazardous waste.[5]

Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials should also be treated as hazardous waste.[5]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Methyl-4-piperidone.
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Start: 1-Methyl-4-piperidone Waste Generated

Assess Waste Type
(Unused Product, Contaminated Material, Spill Residue)

Step 1: Collect in a Labeled,
Closed, Appropriate Container

All Waste Types

Step 2: Store in a Cool, Dry,
Well-Ventilated, Flammables-Approved Area

Step 3: Contact Licensed
Hazardous Waste Disposal Company

Step 4: Arrange for Professional
Collection and Transport

Step 5: Final Disposal via
Chemical Incineration at an

Approved Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 1-Methyl-4-piperidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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